Cas no 36067-83-1 (2-(2-amino-4,5,7,8-tetrahydro-6H-[1,3]thiazolo[4,5-d]azepin-6-yl)ethanol dihydrochloride)

• Product name: 2-(2-amino-4,5,7,8-tetrahydro-6H-[1,3]thiazolo[4,5-d]azepin-6-yl)ethanol dihydrochloride
• CAS No: 36067-83-1
• MF: C₉H₁₅N₃OS^.₂[HCl]
• MW: 286.22178
• CID: 1478011
• PubChem ID: 215685

2-(2-amino-4,5,7,8-tetrahydro-6H-[1,3]thiazolo[4,5-d]azepin-6-yl)ethanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-4,5,7,8-tetrahydro-6H-[1,3]thiazolo[4,5-d]azepin-6-yl)ethanol dihydrochloride
• 2-(2-amino-4,5,7,8-tetrahydro-[1,3]thiazolo[4,5-d]azepin-6-yl)ethanol,dihydrochloride
• DTXSID40189646
• 36067-83-1
• 4,5,7,8-Tetrahydro-2-amino-6H-thiazolo(4,5-d)azepine-6-ethanol dihydrochloride
• 2-Amino-6-(2-hydroxyethyl)-4,5,7,8-tetrahydro-6H-thiazolo(5,4-d)azepine dihydrochloride
• 6H-Thiazolo(4,5-d)azepine-6-ethanol, 4,5,7,8-tetrahydro-2-amino-, dihydrochloride
• SCHEMBL11395621

• Inchi： InChI=1S/C9H15N3OS.2ClH/c10-9-11-7-1-3-12(5-6-13)4-2-8(7)14-9;;/h13H,1-6H2,(H2,10,11);2*1H
• InChI Key： NMDVYJBWTSMCMH-UHFFFAOYSA-N
• SMILES： C1CN(CCC2=C1N=C(S2)N)CCO.Cl.Cl

Computed Properties

• Exact Mass: 285.04721
• Monoisotopic Mass: 285.0469387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 62.38